Cas no 832733-67-2 (Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester)
832733-67-2 structure
Product Name:Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
CAS No:832733-67-2
MF:C17H17NO6
MW:331.319985151291
CID:674019
PubChem ID:71415770
Update Time:2025-04-19
Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester
- ethyl 2-(2-nitro-5-phenylmethoxyphenoxy)acetate
- DTXSID30835180
- Ethyl [5-(benzyloxy)-2-nitrophenoxy]acetate
- 832733-67-2
-
- Inchi: 1S/C17H17NO6/c1-2-22-17(19)12-24-16-10-14(8-9-15(16)18(20)21)23-11-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3
- InChI Key: OXSVUUYMEKJMCS-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CC=C(C(=C1)OCC(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 331.10558726g/mol
- Monoisotopic Mass: 331.10558726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 90.6Ų
Acetic acid, [2-nitro-5-(phenylmethoxy)phenoxy]-, ethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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